3-cyano-N-((4-morpholino-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-cyano-N-((4-morpholino-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound belongs to the class of benzamide derivatives and has been found to exhibit promising biological activities. In
Scientific Research Applications
Heterocyclic Compound Synthesis
The compound 3-cyano-N-((4-morpholino-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)benzamide is a part of a class of molecules that are integral to the synthesis of heterocyclic compounds. Research has shown the utility of related structures in creating novel N-cycloalkanes, morpholine, piperazines, and pyrimidine derivatives through intramolecular cyclization processes. These synthesized compounds have a wide range of applications, including in the development of pharmaceuticals and agrochemicals, highlighting their importance in medicinal chemistry and synthetic organic chemistry (Ho & Suen, 2013).
Coordination Chemistry
In coordination chemistry, compounds with morpholine and pyrrolidine groups, similar to this compound, have been studied for their unique coordination behaviors. The incorporation of these functional groups into ligands has been shown to significantly influence the coordination structures and properties of metal complexes. This has implications for catalysis, materials science, and the synthesis of coordination polymers with potential applications in gas storage, separation, and catalysis (Majumder et al., 2016).
Dye Synthesis and Properties
The study of compounds containing morpholine and pyrrolidine groups is also relevant in the field of dye chemistry. These compounds are used in the synthesis of deeply colored bisamides and related derivatives, which serve as the basis for various dyes. The properties of these dyes, such as their color and solubility, can be finely tuned by modifying the heterocyclic parts of the molecule, making them valuable for applications in textiles, inks, and biological staining (Junek et al., 1982).
Antitumor and Anticonvulsant Activities
Research into similar compounds has shown potential in the development of antitumor and anticonvulsant agents. These studies involve the synthesis and biological evaluation of derivatives, exploring their efficacy against various cancer cell lines and their potential as anticonvulsant agents. The findings from these studies contribute to the ongoing search for new therapeutic agents, highlighting the importance of these compounds in medicinal chemistry (Matsuno et al., 2000; Edafiogho et al., 1992).
properties
IUPAC Name |
3-cyano-N-[(4-morpholin-4-yl-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N7O2/c21-13-15-4-3-5-16(12-15)18(28)22-14-17-23-19(26-6-1-2-7-26)25-20(24-17)27-8-10-29-11-9-27/h3-5,12H,1-2,6-11,14H2,(H,22,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUYWADKILODRMR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=NC(=NC(=N2)CNC(=O)C3=CC=CC(=C3)C#N)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.